Cas no 2149602-23-1 (1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride
• CAS No: 2149602-23-1
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• CID: 5154593
• Update Time: 2025-11-02

1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C8H9BrN2.ClH/c9-7-5-6(1-4-11-7)8(10)2-3-8;/h1,4-5H,2-3,10H2;1H
• InChI Key： NXFMNVXAGPGMIM-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=NC(Br)=C2)CC1.Cl

Additional information on 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride

Comprehensive Guide to 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride (CAS No. 2149602-23-1)

1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride (CAS No. 2149602-23-1) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This bromopyridine derivative serves as a crucial building block in medicinal chemistry, particularly in the development of novel drug candidates. The compound's unique structure, featuring both a cyclopropylamine moiety and a bromopyridine ring, makes it valuable for creating molecules with enhanced biological activity.

The molecular formula of this compound is C₈H₁₀BrN₂·HCl, with a molecular weight of 251.54 g/mol. Its hydrochloride salt form improves stability and solubility, which is particularly important for pharmaceutical applications. Researchers are increasingly interested in 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride due to its potential as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors and other therapeutic agents.

Recent trends in drug discovery have highlighted the importance of cyclopropylamine-containing compounds, as they often exhibit improved metabolic stability and binding affinity compared to their non-cyclopropyl counterparts. This has led to growing demand for high-quality 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride from research institutions and pharmaceutical companies worldwide. The compound's bromopyridine moiety also provides an excellent handle for further functionalization through various cross-coupling reactions, making it versatile for structure-activity relationship studies.

In the context of current pharmaceutical research, 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride has shown promise in the development of targeted therapies. Its structural features align well with modern drug design principles that emphasize fragment-based drug discovery and privileged scaffolds. The compound's ability to serve as a versatile synthetic intermediate has made it particularly valuable in oncology research, where researchers are exploring its potential in creating novel kinase inhibitors.

The synthesis of 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride typically involves multi-step organic transformations starting from commercially available 4-bromopyridine derivatives. Process optimization has become a focus area for manufacturers, as the pharmaceutical industry demands increasingly pure and consistent batches of this important building block. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the quality and purity of the final product.

From a commercial perspective, the market for specialty chemical intermediates like 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride has been growing steadily. This growth is driven by increasing R&D investments in drug discovery and the expansion of contract research organizations. The compound's CAS number (2149602-23-1) serves as a unique identifier that facilitates global trade and regulatory compliance in the chemical and pharmaceutical industries.

Storage and handling of 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability. Proper personal protective equipment, including gloves and safety glasses, should be used when working with this material, following standard laboratory safety protocols.

Looking ahead, the applications of 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride are expected to expand as researchers continue to explore its potential in various therapeutic areas. Its combination of a bromopyridine scaffold and cyclopropylamine functionality makes it particularly interesting for the development of CNS-active compounds and other specialized pharmaceuticals. The compound's versatility ensures it will remain an important tool in medicinal chemistry for years to come.

For researchers seeking reliable sources of 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride, it's important to work with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound's purity is critical for successful downstream applications in drug discovery and development projects. Many suppliers now offer custom synthesis services and bulk quantities to meet the diverse needs of the research community.

In conclusion, 1-(2-Bromopyridin-4-yl)cyclopropan-1-amine hydrochloride (CAS No. 2149602-23-1) represents an important building block in modern pharmaceutical research. Its unique structural features and synthetic versatility make it valuable for creating novel bioactive compounds. As drug discovery efforts continue to evolve, this compound is likely to play an increasingly significant role in the development of new therapeutic agents across multiple disease areas.